(2-{[4-(4-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-2-oxoethoxy)acetic acid

• IUPAC Name: 2-[2-[[4-(4-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino]-2-oxoethoxy]acetic acid
• InChI: InChI=1S/C18H22N2O4S/c1-3-4-5-13-6-8-14(9-7-13)17-12(2)25-18(20-17)19-15(21)10-24-11-16(22)23/h6-9H,3-5,10-11H2,1-2H3,(H,22,23)(H,19,20,21)
• InChI Key: XRSQRDSDQSZHAD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)COCC(=O)O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

(2-{[4-(4-butylphenyl)-5-methyl-1,3-thiazol-2-yl]amino}-2-oxoethoxy)acetic acid, commonly known as BMTA, is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BMTA is a small molecule that can be synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

BMTA has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit the activity of various enzymes, including histone deacetylases and carbonic anhydrases, which are involved in various physiological processes. BMTA has also been shown to exhibit anti-inflammatory and anticancer activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

BMTA exerts its biological effects through the inhibition of various enzymes, including histone deacetylases and carbonic anhydrases. Histone deacetylases are involved in the regulation of gene expression, and their inhibition by BMTA can lead to changes in gene expression patterns. Carbonic anhydrases are involved in the regulation of pH, and their inhibition by BMTA can lead to changes in cellular pH.
Biochemical and Physiological Effects:
BMTA has been shown to exhibit anti-inflammatory and anticancer activities, indicating its potential as a therapeutic agent. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, BMTA has been shown to inhibit the activity of carbonic anhydrases, which are involved in the regulation of pH, suggesting that BMTA may have potential applications in the treatment of diseases associated with abnormal pH levels.

Advantages and Limitations for Lab Experiments

One advantage of BMTA is its small size, which makes it easy to synthesize and manipulate in the laboratory. However, one limitation is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for BMTA research, including the development of new synthetic methods for BMTA and its derivatives, the study of its mechanism of action in more detail, and the exploration of its potential applications in the treatment of various diseases. Additionally, the development of more soluble forms of BMTA could make it easier to work with in the laboratory and could expand its potential applications.